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Compound of Interest

Compound Name: Selenocystamine dihydrochloride

Cat. No.: B1257017

An In-depth Technical Guide to Selenocystamine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selenocystamine dihydrochloride is an organoselenium compound recognized for its
significant role in biomedical research. As a derivative of the seleno-amino acid selenocysteine,
it is utilized in various studies for its potential antioxidant, and anticancer properties, and its
involvement in specific enzymatic reactions.[1][2] This guide provides a comprehensive
overview of its chemical structure, physicochemical properties, relevant experimental protocols,
and key biological interactions.

Chemical Structure and Nomenclature

The structural identity of Selenocystamine dihydrochloride is fundamental to understanding
its chemical behavior and biological activity.

IUPAC Name: 2-(2-aminoethyldiselanyl)ethanamine;dihydrochloride[1][2][3]

Synonyms: 2,2'-Diselanediyldiethanamine dihydrochloride, Selenocystamine hydrochloride[1]

[4]
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Chemical Structure:

Selenocystamine Dihydrochloride
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Caption: 2D Chemical Structure of Selenocystamine Dihydrochloride.

Physicochemical Properties

A summary of the key physicochemical properties of Selenocystamine dihydrochloride is
presented in Table 1. This data is essential for its handling, formulation, and application in
experimental settings.

Property Value References
Molecular Formula C4H14Cl2N2Se2 [1]14]
Molecular Weight 318.99 g/mol [11[4115]
Appearance Yellow to orange powder [4115][6]
Melting Point 177-179 °C (decomposes) [2][4]
Solubility Soluble in water and ethanol 2114161171
CAS Number 3542-13-0 [1][4]
SMILES C(C[Se][Se]CCN)N.CI.CI [11[2]
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Biological Activity and Mechanisms of Action

Selenocystamine dihydrochloride exhibits a range of biological activities, primarily linked to
the redox properties of its diselenide bond.

Antioxidant Properties

Similar to other organoselenium compounds, Selenocystamine is believed to exert antioxidant
effects by participating in the cellular antioxidant defense system. It can mimic the activity of
glutathione peroxidase (GPx), an important antioxidant enzyme, by catalyzing the reduction of
harmful reactive oxygen species (ROS) like hydrogen peroxide, using glutathione (GSH) as a
reducing agent. This helps to mitigate oxidative stress, which is implicated in numerous disease
pathologies.

Antioxidant Mechanism
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Caption: Generalized antioxidant cycle of Selenocystamine.

Enzyme Inhibition

Selenocystamine dihydrochloride has been identified as a potential inhibitor of the influenza
A and B virus-associated RNA-dependent RNA polymerase enzyme.[4][6] This suggests its
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potential as a starting point for the development of antiviral agents.

Catalytic Activity

The compound serves as a catalyst for the disulfide-cleaving reagent, dithiothreitol (DTT).[6]
This catalytic role enhances the efficiency of DTT in reducing disulfide bonds in proteins and
other molecules, a common procedure in biochemistry and molecular biology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1257017?utm_src=pdf-body-img
https://www.benchchem.com/product/b1257017?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Synthesis-and-stability-of-12-Reaction-conditions-a-selenocystamine2HCl-1equiv-10_fig7_353262319
https://pmc.ncbi.nlm.nih.gov/articles/PMC2927345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2927345/
https://www.mdpi.com/1422-0067/25/5/2600
https://www.medchemexpress.com/selenocystamine-dihydrochloride.html
http://raineslab.com/sites/default/files/labs/raines/pdfs/Hondal2000.SuppInfo.pdf
https://sielc.com/Application-HPLC-Analysis-of-Active-Drug-in-A-Formulation
https://www.mdpi.com/1467-3045/47/3/186
https://www.benchchem.com/product/b1257017#chemical-structure-and-iupac-name-of-selenocystamine-dihydrochloride
https://www.benchchem.com/product/b1257017#chemical-structure-and-iupac-name-of-selenocystamine-dihydrochloride
https://www.benchchem.com/product/b1257017#chemical-structure-and-iupac-name-of-selenocystamine-dihydrochloride
https://www.benchchem.com/product/b1257017#chemical-structure-and-iupac-name-of-selenocystamine-dihydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1257017?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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